PI3Kα
  • Leniolisib
    Leniolisib
    • Cat. No.:
    • B608518
    • CAS No.:
    • 1354690-24-6
    • Molecular Formula:
    • C21H25F3N6O2
    • Molecular Weight:
    • 450.5 g/mol
    Description
    Leniolisib is a pyridopyrimidine that is 5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine substituted by [(3S)-1-propanoylpyrrolidin-3-yl]amino and 6-methoxy-5-(trifluoromethyl)pyridin-3-yl groups at positions 4 and 6,...
    - +
  • Leniolisib Phosphate
    Leniolisib Phosphate
    • Cat. No.:
    • B608519
    • CAS No.:
    • 1354691-97-6
    • Molecular Formula:
    • C21H28F3N6O6P
    • Molecular Weight:
    • 548.5 g/mol
    Description
    Leniolisib phosphate is a phosphate salt obtained by reaction leniolisib with one equivalent of phosphoric acid. It is used to treat activated phosphoinositide 3-kinase delta (PI3Kdelta) syndrome in adults and c...
    - +
  • Nemiralisib
    Nemiralisib
    • Cat. No.:
    • B609524
    • CAS No.:
    • 1254036-71-9
    • Molecular Formula:
    • C26H28N6O
    • Molecular Weight:
    • 440.5 g/mol
    Description
    Nemiralisib is under investigation in clinical trial NCT03345407 (Dose Finding Study of Nemiralisib (GSK2269557) in Subjects With an Acute Moderate or Severe Exacerbation of Chronic Obstructive Pulmonary Disease...
    - +
  • Alpelisib
    Alpelisib
    • Cat. No.:
    • B612111
    • CAS No.:
    • 1217486-61-7
    • Molecular Formula:
    • C19H22F3N5O2S
    • Molecular Weight:
    • 441.5 g/mol
    Description
    (2S)-N1-[4-methyl-5-[2-(1,1,1-trifluoro-2-methylpropan-2-yl)-4-pyridinyl]-2-thiazolyl]pyrrolidine-1,2-dicarboxamide is a proline derivative.
    Alpelisib is a phosphatidylinositol 3-kinase (PI3K) inhibitor with ...
    - +
  • CAL-130
    CAL-130
    • Cat. No.:
    • B612117
    • CAS No.:
    • 1431697-74-3
    • Molecular Formula:
    • C23H22N8O
    • Molecular Weight:
    • 426.5 g/mol
    Description
    CAL-130 is a potent and selective PI3K gamma and delta inhibitor with potential anticancer activity. Constitutive phosphoinositide 3-kinase (PI3K)/Akt activation is common in T cell acute lymphoblastic leukemia ...
    - +
  • D-106669
    D-106669
    • Cat. No.:
    • B1612542
    • CAS No.:
    • 938444-93-0
    • Molecular Formula:
    • C17H18N6O
    • Molecular Weight:
    • 322.4 g/mol
    Description
    D-106669 is a useful research compound. Its molecular formula is C17H18N6O and its molecular weight is 322.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality D-106669 suitable for many resear...
    - +
  • GNE-490
    GNE-490
    • Cat. No.:
    • B2663697
    • CAS No.:
    • Molecular Formula:
    • C18H22N6O2S
    • Molecular Weight:
    • 386.5 g/mol
    Description
    GNE-490 is a useful research compound. Its molecular formula is C18H22N6O2S and its molecular weight is 386.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality GNE-490 suitable for many resear...
    - +
  • PP487
    PP487
    • Cat. No.:
    • B12366087
    • CAS No.:
    • Molecular Formula:
    • C14H14BrN5O
    • Molecular Weight:
    • 348.20 g/mol
    Description
    PP487 is a useful research compound. Its molecular formula is C14H14BrN5O and its molecular weight is 348.20 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PP487 suitable for many research ...
    - +
  • (Rac)-AZD8186
    (Rac)-AZD8186
    • Cat. No.:
    • B12828937
    • CAS No.:
    • Molecular Formula:
    • C24H25F2N3O4
    • Molecular Weight:
    • 457.5 g/mol
    Description
    (Rac)-AZD8186 is a useful research compound. Its molecular formula is C24H25F2N3O4 and its molecular weight is 457.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality (Rac)-AZD8186 suitable fo...
    - +
  • PF-4989216
    PF-4989216
    • Cat. No.:
    • B15620367
    • CAS No.:
    • Molecular Formula:
    • C18H13FN6OS
    • Molecular Weight:
    • 380.4 g/mol
    Description
    inhibits phosphatidylinositol 3-kinase;  structure in first source
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img